17-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione

• IUPAC Name: 17-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C29H23N3O3/c1-16-26(29(35)32(30(16)2)17-10-4-3-5-11-17)31-27(33)24-22-18-12-6-7-13-19(18)23(25(24)28(31)34)21-15-9-8-14-20(21)22/h3-15,22-25H,1-2H3
• InChI Key: LXGYWNYTWOUMCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)C4C(C3=O)C5C6=CC=CC=C6C4C7=CC=CC=C57
• Molecular Formula: C29H23N3O3
• Molecular Weight: 461.5 g/mol

Description

The study of complex chemical compounds often involves a detailed examination of their synthesis, structure, and properties. Compounds like the one mentioned, belonging to the class of polyheterocyclic compounds, have garnered interest due to their potential in various fields, including materials science and pharmacology, despite the exclusion of drug use and dosage information.

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multistep reactions, with the Japp-Klingemann reaction being a common method for hydrazone formation, which is a key step in synthesizing aromatic hydrazone derivatives (Shubha S. Kumar, S. Biju, V. Sadasivan, 2018). These synthetic routes are crucial for creating the core structure of the compounds, which can then be elaborated through further chemical transformations.

Molecular Structure Analysis

The molecular structure of complex compounds is often elucidated using X-ray crystallography. This technique provides detailed information about the arrangement of atoms within a molecule and its three-dimensional shape. For example, compounds with fused pyrone and pyran rings have been shown to adopt specific conformations essential for their chemical behavior and interactions (J. Ganapathy, K. Damodharan, B. Manickam, Aravindhan Sanmargam, 2013).

Chemical Reactions and Properties

The chemical reactions of such compounds can be diverse, depending on their functional groups and molecular structure. For instance, the reactions of azine phosphoranes with various reagents produce a range of heterocyclic compounds, demonstrating the versatility and reactivity of these molecules (E. Schweizer, Z. Cao, A. Rheingold, M. Bruch, 1993).